Cas no 2169780-69-0 (4-(3-Fluoro-2-methylphenyl)but-3-en-2-one)

• Product Name: 4-(3-Fluoro-2-methylphenyl)but-3-en-2-one
• CAS No: 2169780-69-0
• MF: C₁₁H₁₁FO
• MW: 178.202846765518
• CID: 5766402
• PubChem ID: 165615176
• Update Time: 2025-05-26

4-(3-Fluoro-2-methylphenyl)but-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(3-fluoro-2-methylphenyl)but-3-en-2-one
• EN300-1800739
• 2169780-69-0
• 4-(3-Fluoro-2-methylphenyl)but-3-en-2-one

• Inchi： 1S/C11H11FO/c1-8(13)6-7-10-4-3-5-11(12)9(10)2/h3-7H,1-2H3/b7-6+
• InChI Key： YGQGYFZAXXFWOX-VOTSOKGWSA-N
• SMILES： FC1=CC=CC(/C=C/C(C)=O)=C1C

Computed Properties

• Exact Mass: 178.079393132g/mol
• Monoisotopic Mass: 178.079393132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 17.1Ų

Additional information on 4-(3-Fluoro-2-methylphenyl)but-3-en-2-one

Introduction to 4-(3-Fluoro-2-methylphenyl)but-3-en-2-one (CAS No. 2169780-69-0)

4-(3-Fluoro-2-methylphenyl)but-3-en-2-one, identified by its CAS number 2169780-69-0, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a conjugated system with a fluoro-substituted aromatic ring and an enone functional group, has garnered attention due to its potential applications in medicinal chemistry and synthetic methodologies. The structural features of this compound contribute to its unique reactivity and make it a valuable scaffold for the development of novel bioactive molecules.

The presence of a fluoro group at the 3-position of the phenyl ring and a methyl substituent at the 2-position introduces specific electronic and steric properties that influence the compound's interactions with biological targets. Fluorine atoms are well-known for their ability to modulate metabolic stability, lipophilicity, and binding affinity in drug molecules. In particular, fluorine substitution can enhance the binding affinity of a drug to its target protein by increasing hydrophobic interactions and reducing desolvation penalties. The methyl group, on the other hand, can affect the conformational flexibility of the molecule, potentially influencing its pharmacokinetic properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the behavior of such compounds with greater accuracy. The conjugated system in 4-(3-fluoro-2-methylphenyl)but-3-en-2-one allows for electronic delocalization, which can be exploited in various synthetic transformations. This property makes it a versatile intermediate in organic synthesis, particularly in the construction of more complex molecular architectures. The enone moiety is also known to participate in Michael additions, aldol reactions, and other nucleophilic additions, providing multiple pathways for further functionalization.

In the context of pharmaceutical research, 4-(3-fluoro-2-methylphenyl)but-3-en-2-one has been explored as a potential building block for small-molecule drugs targeting various therapeutic areas. For instance, its structural motif resembles several known bioactive compounds that interact with enzymes and receptors involved in metabolic disorders, inflammation, and cancer. The fluoro-substituted aromatic ring is particularly interesting because it has been shown to improve pharmacokinetic profiles in drug candidates. Studies have demonstrated that fluorinated aromatic compounds often exhibit enhanced bioavailability and reduced metabolic clearance.

One notable application of this compound is in the development of inhibitors for enzymes that play critical roles in disease pathways. For example, researchers have investigated its potential as an inhibitor of cytochrome P450 enzymes, which are involved in drug metabolism. The electronic properties introduced by the fluoro and methyl groups can fine-tune the binding interactions with these enzymes, leading to more selective inhibition. Such selectivity is crucial for minimizing side effects and improving therapeutic efficacy.

The synthesis of 4-(3-fluoro-2-methylphenyl)but-3-en-2-one involves multi-step organic reactions that highlight modern synthetic strategies. Recent publications have described efficient routes to this compound using palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed cyclizations. These methods leverage advances in catalytic systems to achieve high yields and regioselectivity, which are essential for pharmaceutical applications. The ability to synthesize complex molecules like this one with precision underscores the progress made in synthetic organic chemistry over recent decades.

Another area where this compound has shown promise is in materials science. The conjugated system and functional groups present in 4-(3-fluoro-2-methylphenyl)but-3-en-2-one make it a candidate for applications in organic electronics, such as light-emitting diodes (OLEDs) and photovoltaic cells. Fluorinated aromatic compounds often exhibit improved charge transport properties due to their electron-withdrawing nature. Researchers have explored derivatives of this molecule as emissive layers or hole transporting materials, demonstrating their potential in next-generation electronic devices.

The role of computational methods in studying 4-(3-fluoro-2-methylphenyl)but-3-en-2-one cannot be overstated. Advanced computational techniques allow researchers to predict spectroscopic data, optimize reaction pathways, and simulate molecular interactions with biological targets. These predictions can guide experimental design and reduce the time required for drug discovery efforts. For instance, molecular dynamics simulations have been used to study how this compound binds to specific proteins, providing insights into its mechanism of action.

In conclusion,4-(3-fluoro-2-methylphenyl)but-3-en-2-one (CAS No. 2169780-69-0) is a multifaceted compound with significant potential in pharmaceutical research and materials science. Its unique structural features—particularly the fluoro-substituted aromatic ring and enone moiety—make it a valuable scaffold for developing novel bioactive molecules. Advances in synthetic chemistry and computational methods continue to expand the applications of this compound, making it an exciting area for future research endeavors.